4-(3',5'-Difluorobenzyl)-1-formyl-3-thiosemicarbazide

• Molecular Formula: C9H9F2N3OS
• Molecular Weight: 245.25 g/mol
• IUPAC Name: N-[(3,5-difluorophenyl)methylcarbamothioylamino]formamide
• InChI: InChI=1S/C9H9F2N3OS/c10-7-1-6(2-8(11)3-7)4-12-9(16)14-13-5-15/h1-3,5H,4H2,(H,13,15)(H2,12,14,16)
• InChI Key: VOOCHVFJHNZYAB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)F)CNC(=S)NNC=O

Description

4-(3',5'-Difluorobenzyl)-1-formyl-3-thiosemicarbazide is a useful research compound. Its molecular formula is C9H9F2N3OS and its molecular weight is 245.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,5-Difluorobenzyl isothiocyanate (9.9 g, 25.5 mmole) and formyl hydrazine (1.7 g, 28.7 mole) were refluxed in ethanol (30 ml) for one hour. The reaction was evaporated to dryness, triturated with hexane:ethyl acetate (1:1), filtered, and recrystallized from ethanol-hexane to yield 3.5 g (35%) of crude 4-(3',5'-difluorobenzyl)-1-formyl-3-thiosemicarbazide.